Cas no 114703-79-6 (cyclohexyl 2-aminoacetate hydrochloride)

• Product Name: cyclohexyl 2-aminoacetate hydrochloride
• CAS No: 114703-79-6
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• CID: 4572653
• Update Time: 2025-06-30

cyclohexyl 2-aminoacetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• cyclohexyl glycinate hydrochloride
• Cyclohexyl 2-Aminoacetate Hydrochloride
• cyclohexyl 2-aminoacetate hydrochloride

• Inchi： 1S/C8H15NO2.ClH/c9-6-8(10)11-7-4-2-1-3-5-7;/h7H,1-6,9H2;1H
• InChI Key： XRILFBYIYXXWFR-UHFFFAOYSA-N
• SMILES： C(OC1CCCCC1)(=O)CN.[H]Cl

Additional information on cyclohexyl 2-aminoacetate hydrochloride

Introduction to Cyclohexyl 2-aminoacetate Hydrochloride (CAS No. 114703-79-6)

Cyclohexyl 2-aminoacetate hydrochloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemical research. With the CAS number 114703-79-6, this compound is recognized for its unique structural properties and potential applications in drug development and molecular biology. Its molecular formula, C₆H₁₃NO₂·HCl, reflects its composition as a hydrochloride salt of 2-aminoacetate, where the cyclohexyl group provides a distinct steric and electronic environment that influences its reactivity and biological interactions.

The hydrochloride salt form of cyclohexyl 2-aminoacetate enhances its solubility in aqueous solutions, making it a valuable intermediate in synthetic chemistry and a potential candidate for formulation in drug delivery systems. The presence of both an amino group and a carboxylate group in its structure allows it to participate in various chemical reactions, including peptide coupling, chelation, and enzyme inhibition studies. These characteristics make it a versatile building block in medicinal chemistry.

In recent years, research has highlighted the importance of structurally diverse amino acid derivatives in the development of novel therapeutic agents. Cyclohexyl 2-aminoacetate hydrochloride has been explored as a precursor or analog in the synthesis of bioactive molecules targeting neurological disorders, inflammatory conditions, and metabolic diseases. Its cyclohexyl moiety, which introduces bulkiness and lipophilicity, can modulate pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME), making it an attractive scaffold for optimizing drug-like profiles.

One of the most compelling aspects of Cyclohexyl 2-aminoacetate hydrochloride is its potential role in modulating enzyme activity through competitive or non-competitive inhibition. Studies have demonstrated that derivatives of 2-aminoacetate can interact with metalloenzymes and serine proteases, influencing pathways critical to disease progression. For instance, modifications to the side chain of this compound have been investigated for their ability to enhance binding affinity or selectivity against specific targets. Such findings underscore its significance in designing next-generation inhibitors for therapeutic applications.

The pharmaceutical industry has also shown interest in Cyclohexyl 2-aminoacetate hydrochloride for its potential use as a chiral auxiliary or building block in asymmetric synthesis. The cyclohexyl group can be incorporated into more complex molecules to improve enantioselectivity, which is crucial for drugs where stereochemistry dictates efficacy and safety. Advances in catalytic methods have further expanded the utility of this compound in constructing enantiomerically pure products with high pharmaceutical relevance.

Recent breakthroughs in computational chemistry have enabled researchers to predict the binding modes of Cyclohexyl 2-aminoacetate hydrochloride with biological targets using molecular docking simulations. These virtual screening approaches have accelerated the identification of lead compounds for further optimization. Additionally, biophysical techniques such as NMR spectroscopy and X-ray crystallography have been employed to elucidate structural details at high resolution, providing insights into how this compound interacts with proteins and nucleic acids.

The synthesis of Cyclohexyl 2-aminoacetate hydrochloride itself presents interesting challenges due to the need for precise functional group manipulation while maintaining stability. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and flow chemistry techniques, have improved efficiency and yield. These innovations not only facilitate access to this compound but also pave the way for scalable production processes suitable for industrial applications.

In conclusion, Cyclohexyl 2-aminoacetate hydrochloride (CAS No. 114703-79-6) represents a promising compound with diverse applications in pharmaceutical research and drug development. Its unique structural features offer opportunities for designing novel therapeutics targeting various diseases. As scientific understanding progresses, further exploration into its chemical behavior and biological effects will undoubtedly yield valuable insights for future medical interventions.